Cas no 36778-52-6 (N-Phenyl-1,4-naphthalenediamine)

N-Phenyl-1,4-naphthalenediamine structure
36778-52-6 structure
Product Name:N-Phenyl-1,4-naphthalenediamine
CAS No:36778-52-6
MF:C16H14N2
MW:234.295763492584
CID:2188312
PubChem ID:14767586
Update Time:2024-10-30

N-Phenyl-1,4-naphthalenediamine Chemical and Physical Properties

Names and Identifiers

    • N-phenyl-1,4-naphthalenediamine
    • 4-Anilino-1-naphthylamine
    • 36778-52-6
    • 4-N-phenylnaphthalene-1,4-diamine
    • SCHEMBL5146745
    • N1-Phenylnaphthalene-1,4-diamine
    • N-Phenyl-1,4-naphthalenediamine
    • Inchi: 1S/C16H14N2/c17-15-10-11-16(14-9-5-4-8-13(14)15)18-12-6-2-1-3-7-12/h1-11,18H,17H2
    • InChI Key: YWUWHTCGBJWXLU-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C1C=CC(=C2C=CC=CC2=1)N

Computed Properties

  • Exact Mass: 234.115698455g/mol
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 4

Experimental Properties

  • Density: 1.221±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 148 ºC
  • Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
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